Cas no 101001-67-6 (1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-)

1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)- structure
101001-67-6 structure
Product Name:1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-
CAS No:101001-67-6
MF:C9H14N2S
MW:182.285860538483
CID:153137
PubChem ID:3063500
Update Time:2025-04-19

1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-
    • 1-(2-methylpropyl)pyrrole-2-carbothioamide
    • 1H-Pyrrole-2-carbothioamide, 1-(2-methylpropyl)-
    • 1-(2-Methylpropyl)-1H-pyrrole-2-carbothioamide
    • DTXSID50143653
    • 101001-67-6
    • SCHEMBL10503892
    • 1-Isobutylpyrrole-2-carbothioamide
    • Inchi: 1S/C9H14N2S/c1-7(2)6-11-5-3-4-8(11)9(10)12/h3-5,7H,6H2,1-2H3,(H2,10,12)
    • InChI Key: CBIFRIQYHOQDDG-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CN1CC(C)C)N

Computed Properties

  • Exact Mass: 182.08792
  • Monoisotopic Mass: 182.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 300.6°Cat760mmHg
  • Flash Point: 135.6°C
  • Refractive Index: 1.579
  • PSA: 30.95
  • LogP: 2.47860

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